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Compound of Interest

Compound Name: Ile-Ile

Cat. No.: B12323283 Get Quote

Essential guidance for the safe and compliant disposal of Ile-Ile in a laboratory setting.

This document provides procedural guidance for the proper disposal of Ile-Ile (L-isoleucyl-L-

isoleucine), a dipeptide, to ensure the safety of laboratory personnel and compliance with

environmental regulations. While specific disposal information for Ile-Ile is not readily available,

the following procedures are based on general best practices for laboratory chemical waste

management.

Quantitative Data Summary
Property[1] Value[1] Notes

Molecular Formula C12H24N2O3

Molecular Weight 244.33 g/mol

Appearance
Off-white powder solid (based

on L-isoleucine)
[2]

Solubility Information not available

Hazard Classification

Not considered hazardous by

OSHA 2012 criteria (based on

L-isoleucine)

[2]

Experimental Protocol: Disposal of Ile-Ile Waste
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This protocol outlines the step-by-step process for managing and disposing of solid and liquid

waste containing Ile-Ile.

1. Waste Identification and Segregation:

Identify: Classify waste containing Ile-Ile. While L-isoleucine, a related compound, is not

classified as hazardous, it is prudent to handle all chemical waste with care.[2]

Segregate: Do not mix Ile-Ile waste with hazardous waste streams such as flammable

solvents, corrosive materials, or reactive chemicals.[3] Use a dedicated and clearly labeled

waste container for non-hazardous chemical waste.[4]

2. Packaging and Labeling:

Solid Waste:

Place solid Ile-Ile powder, contaminated personal protective equipment (PPE) like gloves

and weigh boats, into a durable, leak-proof plastic bag or container.[5]

Seal the container securely.[5]

Label the container clearly with "Non-hazardous Chemical Waste" and list "Ile-Ile (L-

isoleucyl-L-isoleucine)" as the primary constituent.[3]

Aqueous Solutions:

Collect aqueous solutions of Ile-Ile in a sealable, leak-proof container.

Ensure the container is compatible with the solution.

Label the container with "Non-hazardous Aqueous Waste" and the chemical name and

approximate concentration.

Empty Containers:

Triple-rinse empty Ile-Ile containers with a suitable solvent (e.g., water).[3][5]

Collect the rinsate as chemical waste.[3]
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After rinsing and air-drying, deface the original label and dispose of the container in the

regular trash or recycling, as appropriate for your facility.[3]

3. Storage:

Store waste containers in a designated and well-ventilated waste accumulation area.[6]

Keep containers closed except when adding waste.[3]

Ensure incompatible wastes are stored separately.[3]

4. Disposal:

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

office or equivalent department.[7]

Follow all institutional and local regulations for the disposal of non-hazardous chemical

waste.[8]

Do not dispose of Ile-Ile, in either solid or liquid form, down the drain or in the regular trash

unless explicitly permitted by your institution's EHS guidelines.[7]
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Caption: Workflow for the proper disposal of Ile-Ile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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